FTAC6

• Molecular Formula: C50H83F13N6O24S
• Molecular Weight: 1431.3 g/mol
• InChI: InChI=1S/C50H83F13N6O24S/c51-45(52,46(53,54)47(55,56)48(57,58)49(59,60)50(61,62)63)3-4-94-9-32(38(93)69-44(25-85,26-86)27-87)8-31(37(92)68-43(22-82,23-83)24-84)7-30(36(91)67-42(19-79,20-80)21-81)6-29(35(90)66-41(16-76,17-77)18-78)5-28(34(89)65-40(13-73,14-74)15-75)1-2-33(88)64-39(10-70,11-71)12-72/h28-32,70-87H,1-27H2,(H,64,88)(H,65,89)(H,66,90)(H,67,91)(H,68,92)(H,69,93)
• InChIKey: HWROCDJKKCTGBC-UHFFFAOYSA-N

FTAC6: Fluorinated Surfactant for Membrane Protein Stabilization

FTAC6, also known as C6F-TAC, is a non-ionic, lipophobic fluorinated surfactant designed for handling membrane proteins in aqueous solutions [1]. Unlike classical detergents, FTAC6 does not solubilize biological membranes and acts as a non-detergent chaperone, maintaining the solubility of membrane proteins while preserving their native structure and function [2]. Its critical micelle concentration (CMC) is reported between 0.33 mM and 0.37 mM, allowing it to be used below its CMC to avoid micelle formation [3][4].

Non-dissociating chaperone Preserves native membrane protein state without solubilization

Sub-micellar working range Reported CMC context enables use below micelle formation threshold

Lipophobic stabilization Does not partition into lipid bilayers, maintaining vesicle integrity

• [1] Breyton, C., Chabaud, E., Chaudier, Y., Pucci, B., & Popot, J. L. (2004). Hemifluorinated surfactants: a non-dissociating environment for handling membrane proteins in aqueous solutions? FEBS Letters, 564(3), 312-318. View Source
• [2] Park, K. H., Berrier, C., Lebaupain, F., Pucci, B., Popot, J. L., Ghazi, A., & Zito, F. (2007). Fluorinated and hemifluorinated surfactants as alternatives to detergents for membrane protein cell-free synthesis. Biochemical Journal, 403(1), 183-187. View Source
• [3] Posokhov, Y. O., Rodnin, M. V., Lu, L., & Ladokhin, A. S. (2008). FCS Study of the Thermodynamics of Membrane Protein Insertion into the Lipid Bilayer Chaperoned by Fluorinated Surfactants. Biophysical Journal, 95(8), L54-L56. View Source
• [4] Kyrychenko, A., Rodnin, M. V., & Ladokhin, A. S. (2008). Interactions of Fluorinated Surfactants with Diphtheria Toxin T-Domain: Testing New Media for Studies of Membrane Proteins. Biophysical Journal, 94(11), 4348-4357. View Source

Why FTAC6 Outperforms Generic Detergents and FTAC Analogs

Generic detergents like DDM or Triton X-100 often induce protein denaturation and delipidation due to their dissociating character, compromising the native state of sensitive membrane proteins [1]. Furthermore, among fluorinated surfactants, the chain length critically dictates thermodynamic behavior: FTAC-C6 (FTAC6) exhibits a mild, linear effect on the free energy of membrane protein insertion (ΔG), enabling accurate thermodynamic measurements, whereas the longer-chained FTAC-C8 causes steep, nonlinear changes that can skew results [2]. Substitution with an inappropriate surfactant can therefore invalidate both structural and functional studies.

Classical detergents (DDM, Triton X-100)

May induce protein delipidation and denaturation, compromising native structure

Longer-chain analog FTAC-C8

Steep, nonlinear ΔG effects can distort thermodynamic measurements; chain-length mismatch alters chaperone behavior

• [1] Breyton, C., Chabaud, E., Chaudier, Y., Pucci, B., & Popot, J. L. (2004). Hemifluorinated surfactants: a non-dissociating environment for handling membrane proteins in aqueous solutions? FEBS Letters, 564(3), 312-318. View Source
• [2] Posokhov, Y. O., Rodnin, M. V., Lu, L., & Ladokhin, A. S. (2008). FCS Study of the Thermodynamics of Membrane Protein Insertion into the Lipid Bilayer Chaperoned by Fluorinated Surfactants. Biophysical Journal, 95(8), L54-L56. View Source

Quantitative Evidence: FTAC6 vs. Closest Alternatives

Linear Effect on Membrane Insertion Free Energy

FTAC6 (FTAC-C6) exhibits a mild, concentration-dependent effect on the apparent free energy (ΔG) of membrane protein insertion, which is linear and predictable. In contrast, the longer-chain analog FTAC-C8 induces steep, nonlinear changes in ΔG [1]. This differential thermodynamic behavior is critical for researchers aiming to quantify protein-membrane interactions accurately.

ΔG linearity

Head-to-head

Linear vs. nonlinear concentration dependence

Supports accurate thermodynamic measurements

FCS study with Annexin B12 insertion

Evidence Dimension	Effect on ΔG of membrane protein insertion
Target Compound Data	Working concentration 0.05–0.2 mM (below CMC 0.33 mM) yields mild, linear ΔG changes
Comparator Or Baseline	FTAC-C8: Working concentration near CMC 0.03 mM yields steep, nonlinear ΔG changes
Quantified Difference	Linear vs. nonlinear concentration dependence
Conditions	Fluorescence Correlation Spectroscopy (FCS) study of Annexin B12 transmembrane insertion into lipid bilayer

Why This Matters

Enables accurate thermodynamic measurements of membrane protein stability without confounding nonlinear effects.

• [1] Posokhov, Y. O., Rodnin, M. V., Lu, L., & Ladokhin, A. S. (2008). FCS Study of the Thermodynamics of Membrane Protein Insertion into the Lipid Bilayer Chaperoned by Fluorinated Surfactants. Biophysical Journal, 95(8), L54-L56. View Source

Functional Expression of MscL Channel in Cell-Free Synthesis

The E. coli mechanosensitive channel MscL synthesized in vitro in the presence of FTAC6 (C6F-TAC) folds and oligomerizes to its native, functional state, exhibiting electrophysiological activity comparable to that of the protein expressed in vivo [1]. This demonstrates that FTAC6 provides a suitable environment for de novo folding and functional assembly of complex membrane proteins.

Functional reconstitution

Cross-study

MscL activity similar to in vivo expressed protein

Reported native-like channel function in cell-free system

Patch-clamp after lipid vesicle reconstitution

Evidence Dimension	Electrophysiological activity of reconstituted MscL
Target Compound Data	MscL synthesized in FTAC6 shows activity similar to in vivo expressed protein
Comparator Or Baseline	MscL expressed in vivo (native activity)
Quantified Difference	No significant difference reported (qualitatively similar)
Conditions	Cell-free synthesis, purification, reconstitution into lipid vesicles, and patch-clamp electrophysiology

Why This Matters

Validates FTAC6 as a reliable medium for producing functional, native-like membrane proteins for biophysical and drug discovery applications.

• [1] Park, K. H., Berrier, C., Lebaupain, F., Pucci, B., Popot, J. L., Ghazi, A., & Zito, F. (2007). Fluorinated and hemifluorinated surfactants as alternatives to detergents for membrane protein cell-free synthesis. Biochemical Journal, 403(1), 183-187. View Source

Higher CMC Enables Sub-Micellar Working Conditions

FTAC6 (FTAC-C6) has a reported CMC of 0.33–0.37 mM, which is approximately twice that of the commonly used detergent DDM (n-dodecyl-β-D-maltopyranoside, CMC = 0.17 mM) [1]. This higher CMC allows FTAC6 to be used at concentrations below its CMC (e.g., 0.05–0.2 mM), avoiding micelle formation and the associated artifacts that can compromise vesicle integrity and protein structure.

CMC context

Head-to-head

CMC ~0.34 mM (vs DDM 0.17 mM)

~2× higher CMC supports sub-micellar working conditions

Standard CMC determination in aqueous buffer

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	CMC = 0.33–0.37 mM
Comparator Or Baseline	DDM: CMC = 0.17 mM
Quantified Difference	FTAC6 CMC is ~2x higher than DDM
Conditions	Aqueous buffer, standard CMC determination

Why This Matters

Working below CMC preserves lipid vesicle integrity and minimizes surfactant-induced protein denaturation, which is essential for functional reconstitution and structural studies.

• [1] Kyrychenko, A., Rodnin, M. V., & Ladokhin, A. S. (2008). Interactions of Fluorinated Surfactants with Diphtheria Toxin T-Domain: Testing New Media for Studies of Membrane Proteins. Biophysical Journal, 94(11), 4348-4357. View Source

Preservation of Native Conformation and Monodispersity

Transfer of detergent-sensitive membrane proteins such as bacteriorhodopsin and the cytochrome b6f complex into HF-TAC (a hemifluorinated analog of FTAC6) maintains their native state and prevents precipitation. This is in stark contrast to classical detergents, which often induce delipidation and inactivation [1]. FTAC6's lipophobic nature prevents it from partitioning into and disrupting lipid bilayers, a key advantage over detergents [2].

Conformational stability

Class-level

Prevents aggregation; maintains native state during storage

Supports sample monodispersity for structural studies

Qualitative observation with bacteriorhodopsin/cyt b6f

Evidence Dimension	Protein aggregation and native state retention
Target Compound Data	Prevents aggregation; maintains native state and biochemical stability during extended storage
Comparator Or Baseline	Classical detergents (e.g., DDM, Triton X-100): cause delipidation, aggregation, and inactivation
Quantified Difference	Not quantified; qualitative observation of improved stability and monodispersity
Conditions	Aqueous solutions of purified bacteriorhodopsin and cytochrome b6f complex

Why This Matters

Critical for structural biology (crystallography, cryo-EM) and functional assays where native protein integrity is paramount.

• [1] Breyton, C., Chabaud, E., Chaudier, Y., Pucci, B., & Popot, J. L. (2004). Hemifluorinated surfactants: a non-dissociating environment for handling membrane proteins in aqueous solutions? FEBS Letters, 564(3), 312-318. View Source
• [2] Kyrychenko, A., Rodnin, M. V., & Ladokhin, A. S. (2008). Interactions of Fluorinated Surfactants with Diphtheria Toxin T-Domain: Testing New Media for Studies of Membrane Proteins. Biophysical Journal, 94(11), 4348-4357. View Source

Key Applications in Membrane Protein Research

Thermodynamic Stability Measurements

FTAC6's mild, linear effect on the free energy (ΔG) of membrane insertion makes it the preferred chaperone for fluorescence correlation spectroscopy (FCS) and other quantitative thermodynamic measurements [1]. Unlike FTAC-C8, which introduces nonlinearities, FTAC6 enables accurate determination of intrinsic protein-membrane interaction energies, crucial for understanding folding and stability.

Cell-Free Production of Functional Membrane Proteins

FTAC6 supports the in vitro synthesis and proper oligomerization of functional membrane proteins such as the MscL channel, with activity indistinguishable from in vivo-expressed protein [2]. This is ideal for high-throughput production of difficult-to-express targets for drug screening and structural biology.

Structural Biology of Detergent-Sensitive Targets

For proteins prone to denaturation in traditional detergents, FTAC6 provides a non-dissociating environment that preserves native conformation and prevents aggregation [3]. This is particularly valuable for cryo-EM and X-ray crystallography studies where sample monodispersity and stability are critical.

Protein Delivery into Lipid Vesicles

Following cell-free synthesis in FTAC6, the surfactant can be used to deliver membrane proteins directly into pre-formed lipid vesicles for functional reconstitution studies [2]. Its lipophobic nature ensures it does not compromise vesicle integrity during the insertion process [1].

Application

Selection Property

Validation Focus

Thermodynamic stability measurements

Linear ΔG response

Thermodynamic endpoint accuracy

Cell-free membrane protein production

Non-dissociating chaperone

Functional reconstitution and oligomerization

Structural biology of detergent-sensitive targets

Native-state preservation

Monodispersity and conformational stability

Protein delivery into lipid vesicles

Lipophobic, non-lytic behavior

Vesicle integrity during insertion

• [1] Posokhov, Y. O., Rodnin, M. V., Lu, L., & Ladokhin, A. S. (2008). FCS Study of the Thermodynamics of Membrane Protein Insertion into the Lipid Bilayer Chaperoned by Fluorinated Surfactants. Biophysical Journal, 95(8), L54-L56. View Source
• [2] Park, K. H., Berrier, C., Lebaupain, F., Pucci, B., Popot, J. L., Ghazi, A., & Zito, F. (2007). Fluorinated and hemifluorinated surfactants as alternatives to detergents for membrane protein cell-free synthesis. Biochemical Journal, 403(1), 183-187. View Source
• [3] Breyton, C., Chabaud, E., Chaudier, Y., Pucci, B., & Popot, J. L. (2004). Hemifluorinated surfactants: a non-dissociating environment for handling membrane proteins in aqueous solutions? FEBS Letters, 564(3), 312-318. View Source